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Compound of Interest

Compound Name: Z-D-Dap(Fmoc)-OH

CAS No.: 185968-90-5

Cat. No.: B613315

Get Quote

Navigating the complexities of peptide synthesis requires not only precision in technique but

also an unwavering commitment to safety. This guide provides essential, immediate safety and

logistical information for handling Z-D-Dap(Fmoc)-OH (Nα-Z-Nβ-Fmoc-L-2,3-diaminopropionic

acid), a key building block in the development of novel therapeutics. As your partner in

research, we aim to build deep trust by providing value that extends beyond the product itself,

ensuring that your work is both groundbreaking and safe.

Understanding the Hazard Profile of Z-D-Dap(Fmoc)-OH
Z-D-Dap(Fmoc)-OH is a combustible solid in powder form[1]. While specific toxicity data is not

readily available, it is prudent to handle it as a potentially hazardous substance. The primary

risks associated with powdered chemicals include inhalation of dust particles and irritation to

the skin and eyes. Therefore, a comprehensive personal protective equipment (PPE) strategy

is the first line of defense.

Personal Protective Equipment (PPE): Your Essential
Safeguard
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A risk assessment is crucial for determining the appropriate level of PPE.[2] However, for

handling Z-D-Dap(Fmoc)-OH, the following are considered the minimum requirements.

PPE Category Recommended Equipment Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects against airborne

powder and accidental

splashes of solutions.[3][4][5]

Hand Protection Nitrile gloves

Provides a barrier against skin

contact with the chemical.[4][6]

Disposable nitrile gloves are

suitable for incidental contact.

[3]

Respiratory Protection
Type N95 (US) or equivalent

dust mask

Prevents inhalation of the fine

powder, which can cause

respiratory irritation.[1]

Body Protection Laboratory coat

Protects skin and personal

clothing from contamination.[2]

[4]
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Caption: A step-by-step workflow for the selection, donning, and doffing of Personal Protective

Equipment (PPE) for handling Z-D-Dap(Fmoc)-OH.
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Operational Plan: From Benchtop to Reaction Vessel
The use of Z-D-Dap(Fmoc)-OH is common in Fmoc solid-phase peptide synthesis (SPPS).[1]

[7] This involves dissolving the powdered amino acid in a suitable solvent, followed by coupling

and deprotection steps.[8][9]

Step-by-Step Handling Procedure:

Preparation: Before handling the powder, ensure your work area, preferably a chemical fume

hood, is clean and uncluttered. Have all necessary equipment, including spatulas, weighing

paper, and solvent dispensers, readily available.

Weighing: Carefully weigh the desired amount of Z-D-Dap(Fmoc)-OH on weighing paper or

in a suitable container within the fume hood to minimize the dispersion of dust.

Dissolution: Add the weighed powder to your reaction vessel. Slowly add the appropriate

solvent, such as N,N-dimethylformamide (DMF), while gently swirling to dissolve the

compound.

Reaction: Proceed with your established SPPS protocol, which may involve the use of

coupling reagents and subsequent Fmoc deprotection with a base like piperidine.[8]

Post-Handling: After use, decontaminate all non-disposable labware that has come into

contact with Z-D-Dap(Fmoc)-OH. A thorough rinse with a suitable solvent, such as ethanol

or isopropanol, is recommended before standard washing procedures.[10]

Disposal Plan: Responsible Waste Management
Proper disposal of chemical waste is paramount for environmental protection and laboratory

safety.

Waste Segregation and Disposal:

Solid Waste: Dispose of any unused Z-D-Dap(Fmoc)-OH powder, contaminated weighing

paper, gloves, and pipette tips in a designated hazardous solid waste container.[10]

Liquid Waste: Collect all solutions containing Z-D-Dap(Fmoc)-OH, as well as the solvent

rinsate from decontaminated glassware, in a designated hazardous liquid waste container.
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[10]

Disposal Protocol: All waste must be disposed of through a licensed hazardous waste

disposal company. Always adhere to your institution's and local environmental regulations.

By adhering to these safety and handling protocols, you can confidently and safely incorporate

Z-D-Dap(Fmoc)-OH into your research, paving the way for new discoveries in drug

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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